Cas no 115801-85-9 (methyl 2-methoxyquinoline-4-carboxylate)

• Product Name: methyl 2-methoxyquinoline-4-carboxylate
• CAS No: 115801-85-9
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD25955997
• CID: 3644216
• PubChem ID: 10104762
• Update Time: 2025-08-05

methyl 2-methoxyquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 2-methoxy-, methyl ester
• Methyl 2-methoxyquinoline-4-carboxylate
• 115801-85-9
• EN300-239820
• AKOS024619032
• F1967-1680
• SCHEMBL7487026
• E79843
• methyl 2-methoxyquinoline-4-carboxylate

• MDL： MFCD25955997
• Inchi： 1S/C12H11NO3/c1-15-11-7-9(12(14)16-2)8-5-3-4-6-10(8)13-11/h3-7H,1-2H3
• InChI Key： MCOOETCYPKUYLA-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(=O)OC)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.4Ų

methyl 2-methoxyquinoline-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives

Additional information on methyl 2-methoxyquinoline-4-carboxylate

Introduction to Methyl 2-Methoxyquinoline-4-Carboxylate (CAS No. 115801-85-9)

Methyl 2-methoxyquinoline-4-carboxylate, also known by its CAS registry number CAS No. 115801-85-9, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the quinoline derivative family, which has been extensively studied due to its unique chemical properties and biological activities. The structure of methyl 2-methoxyquinoline-4-carboxylate consists of a quinoline ring system with a methoxy group at position 2 and a methyl ester group at position 4, making it a valuable intermediate in organic synthesis.

Recent advancements in synthetic chemistry have enabled the development of efficient methods for the synthesis of methyl 2-methoxyquinoline-4-carboxylate. Researchers have explored various strategies, including microwave-assisted synthesis and catalytic processes, to optimize the production of this compound. These methods not only enhance the yield but also reduce the environmental footprint by minimizing the use of hazardous reagents. The ability to synthesize this compound in large quantities has further expanded its potential applications in both academic and industrial settings.

In the field of pharmacology, methyl 2-methoxyquinoline-4-carboxylate has shown promising results as a lead compound for drug development. Studies have demonstrated its potential as an anti-inflammatory agent, with research indicating that it can inhibit key enzymes involved in inflammatory pathways. Additionally, this compound has been investigated for its antioxidant properties, which could make it a candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The application of methyl 2-methoxyquinoline-4-carboxylate extends beyond pharmacology into agrochemicals. Recent research has highlighted its potential as a herbicide or fungicide due to its ability to interfere with specific biochemical pathways in plants and pathogens. This makes it a valuable candidate for developing eco-friendly agricultural solutions that reduce reliance on synthetic chemicals with harmful environmental impacts.

From a materials science perspective, methyl 2-methoxyquinoline-4-carboxylate has been explored as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it an attractive building block for constructing porous materials with applications in gas storage, catalysis, and sensing technologies.

In conclusion, methyl 2-methoxyquinoline-4-carboxylate (CAS No. 115801-85-9) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future innovations within pharmaceuticals, agrochemicals, and materials science. Continued research into this compound will undoubtedly unlock further potential uses and contribute to the advancement of these fields.